Cas no 60568-32-3 (Benzoic acid, 3,5-dibromo-4-(2-hydroxyethoxy)-, 2-hydroxyethyl ester)

Benzoic acid, 3,5-dibromo-4-(2-hydroxyethoxy)-, 2-hydroxyethyl ester structure
60568-32-3 structure
Product Name:Benzoic acid, 3,5-dibromo-4-(2-hydroxyethoxy)-, 2-hydroxyethyl ester
CAS No:60568-32-3
MF:C11H12Br2O5
MW:384.01798248291
CID:390892
PubChem ID:71374139
Update Time:2025-04-19

Benzoic acid, 3,5-dibromo-4-(2-hydroxyethoxy)-, 2-hydroxyethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3,5-dibromo-4-(2-hydroxyethoxy)-, 2-hydroxyethyl ester
    • 2-hydroxyethyl 3,5-dibromo-4-(2-hydroxyethoxy)benzoate
    • DTXSID60796937
    • 60568-32-3
    • Inchi: 1S/C11H12Br2O5/c12-8-5-7(11(16)18-4-2-15)6-9(13)10(8)17-3-1-14/h5-6,14-15H,1-4H2
    • InChI Key: UQPMQYMAYKGTGA-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=O)OCCO)C=C(C=1OCCO)Br

Computed Properties

  • Exact Mass: 383.90310g/mol
  • Monoisotopic Mass: 381.90515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 76Ų
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